Cas no 1366003-67-9 (4-Chloro-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine)

• Product Name: 4-Chloro-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine
• CAS No: 1366003-67-9
• MF: C₁₂H₉ClN₂S
• MW: 248.731260061264
• CID: 4697350
• Update Time: 2025-08-05

4-Chloro-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine

• Inchi： 1S/C12H9ClN2S/c1-7-6-8-11(13)14-9-4-2-3-5-10(9)15-12(8)16-7/h2-6,15H,1H3
• InChI Key： YYVSKKVNMUYAJN-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C)SC=2NC2C=CC=CC=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 307
• Topological Polar Surface Area: 52.6

Additional information on 4-Chloro-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine

Comprehensive Overview of 4-Chloro-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine (CAS No. 1366003-67-9)

The compound 4-Chloro-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine (CAS No. 1366003-67-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a thieno[2,3-b] ring system with a [1,5]benzodiazepine backbone, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a scaffold for designing novel therapeutic agents, given the pharmacological relevance of benzodiazepine derivatives in central nervous system (CNS) modulation.

In recent years, the demand for specialized heterocyclic compounds like 4-Chloro-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine has surged, driven by advancements in synthetic chemistry and high-throughput screening technologies. This compound’s chloro and methyl substituents contribute to its distinct electronic and steric properties, which are critical for binding affinity in target proteins. As the pharmaceutical industry shifts toward personalized medicine, molecules with tunable functionalities, such as this one, are increasingly valuable for developing targeted therapies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-Chloro-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine?" Synthetic methodologies typically involve multi-step reactions, starting from readily available precursors like 2-aminothiophene derivatives. Key steps often include cyclization, halogenation, and functional group modifications, optimized for yield and purity. Researchers also explore green chemistry approaches to reduce environmental impact, aligning with global sustainability trends.

Another hot topic is the compound’s potential biological activity. While detailed pharmacological data may be limited, structural analogs of thieno[2,3-b][1,5]benzodiazepines have demonstrated anxiolytic, anticonvulsant, and sedative properties. This has led to speculation about its applicability in CNS disorders, a field where benzodiazepine-based drugs remain clinically relevant. However, rigorous preclinical studies are necessary to validate these hypotheses.

From a commercial perspective, CAS No. 1366003-67-9 is often sought after by chemical suppliers and contract research organizations (CROs). Its niche application in medicinal chemistry and drug development underscores the importance of reliable sourcing and analytical characterization. Quality control measures, such as HPLC and NMR spectroscopy, are essential to ensure batch consistency, a concern frequently raised by buyers in online forums.

In summary, 4-Chloro-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine represents a fascinating intersection of chemistry and biomedicine. Its structural complexity and functional versatility make it a compelling candidate for further research, particularly in the context of drug design and material innovation. As scientific inquiry evolves, this compound may unlock new possibilities for addressing unmet medical needs.